Cas no 1017782-11-4 ((3-Amino-6-chloro-pyridin-2-yl)-carbamic acid tert-butyl ester)

(3-Amino-6-chloro-pyridin-2-yl)-carbamic acid tert-butyl ester structure
1017782-11-4 structure
Product Name:(3-Amino-6-chloro-pyridin-2-yl)-carbamic acid tert-butyl ester
CAS No:1017782-11-4
MF:C10H14ClN3O2
MW:243.690061092377
MDL:MFCD09997889
CID:2117617
PubChem ID:77174805
Update Time:2025-04-21

(3-Amino-6-chloro-pyridin-2-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • (3-Amino-6-chloro-pyridin-2-yl)-carbamic acid tert-butyl ester
    • tert-Butyl (3-aMino-6-chloropyridin-2-yl)carbaMate
    • TERT-BUTYL N-(3-AMINO-6-CHLOROPYRIDIN-2-YL)CARBAMATE
    • DTXSID201190270
    • SB30186
    • (3-Amino-6-chloropyridin-2-yl)-carbamic acid tert-butyl ester
    • tert-Butyl(3-amino-6-chloropyridin-2-yl)carbamate
    • MFCD09997889
    • CS-0335686
    • DB-058692
    • 1,1-Dimethylethyl N-(3-amino-6-chloro-2-pyridinyl)carbamate
    • 1017782-11-4
    • (3-Amino-6-chloro-pyridin-2-yl)-carbamic acid t-butyl ester
    • MDL: MFCD09997889
    • Inchi: 1S/C10H14ClN3O2/c1-10(2,3)16-9(15)14-8-6(12)4-5-7(11)13-8/h4-5H,12H2,1-3H3,(H,13,14,15)
    • InChI Key: LAQDJVCVHQSFME-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=N1)NC(=O)OC(C)(C)C)N

Computed Properties

  • Exact Mass: 243.0774544g/mol
  • Monoisotopic Mass: 243.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 77.2Ų

(3-Amino-6-chloro-pyridin-2-yl)-carbamic acid tert-butyl ester Pricemore >>

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